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Introduction

The D149 dye, a metal-free indoline organic sensitizer, has demonstrated significant potential
in the field of photovoltaics, particularly in dye-sensitized solar cells (DSSCs).[1] Its broad
absorption spectrum, high molar extinction coefficient, and excellent charge injection efficiency
make it a compelling candidate for enhancing the performance of solar energy conversion
devices. This document provides detailed application notes and experimental protocols for the
utilization of D149 dye in tandem solar cell configurations, a promising approach to surpass the
efficiency limits of single-junction solar cells. Tandem solar cells employ multiple absorber
layers with complementary absorption spectra to harvest a wider range of the solar spectrum,
thereby increasing the overall power conversion efficiency (PCE).[2][3]

Properties of D149 Dye

D149, chemically known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-
hexahydrocyclopent[b]indol-7-yljmethylene]-2-(3-ethyl-4-oxo0-2-thioxo-5-thiazolidinylidene)-4-
oxo-3-thiazolidineacetic acid, is characterized by its donor-1t-acceptor (D-1t-A) structure.[4] This
molecular design facilitates intramolecular charge transfer upon photoexcitation, a critical
process for efficient electron injection into the semiconductor's conduction band in a DSSC.

Table 1: Key Properties of D149 Dye
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Property Value Reference
Molecular Formula C46H39N304S3 [4]
Molecular Weight 810.01 g/mol N/A
Absorption Maximum (Amax) ~525 nm in solution [1]

Highest Occupied Molecular

) -5.07 eV to -5.49 eV [5][6]
Orbital (HOMO)
Lowest Unoccupied Molecular

) -2.36 eV to -3.06 eV [51[6]
Orbital (LUMO)
Band Gap ~2.1eV [7]

Tandem Solar Cell Configurations with D149 Dye

D149-sensitized DSSCs can be integrated into tandem architectures, most commonly with a
perovskite solar cell (PSC) as the top cell. The wide bandgap of the perovskite top cell allows it
to absorb high-energy photons, while the D149-DSSC bottom cell captures the transmitted
lower-energy photons. This spectral splitting enhances the overall photon utilization.

Perovskite/D149-DSSC Tandem Solar Cell

In this configuration, a semi-transparent perovskite solar cell is stacked on top of a D149-
sensitized DSSC. The performance of such a tandem device is highly dependent on the optical
and electronic properties of each sub-cell and the interface between them.

Table 2: Representative Performance of Perovskite/DSSC Tandem Solar Cells
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Tandem Jsc
. Bottom Referen
Configu Top Cell Cell Voc (V) (mAlcm?  FF (%) PCE (%)
e ce
ration )
Perovskit  Perovskit N719-
1.1 12.8 - 10.54 [9]
e/DSSC e DSSC
) ) Organic
Perovskit  Perovskit
Dye- 1.1 12.8 - 8.77 (9]
e/DSSC e
DSSC

Note: Data for a tandem cell specifically using D149 is limited. The data presented is for similar

perovskite/DSSC tandem cells to provide a performance benchmark.

Experimental Protocols
I. Fabrication of a D149-Sensitized TiO2 Photoanode

This protocol describes the preparation of the photoanode for the bottom cell in a
perovskite/D149-DSSC tandem device.

Materials:

Ethanol

Acetonitrile

tert-Butanol

Procedure:

Titanium dioxide (TiOz2) paste (e.g., P25)

Fluorine-doped Tin Oxide (FTO) coated glass substrates

D149 dye solution (0.3-0.5 mM in a suitable solvent like acetonitrile/tert-butanol)

o Substrate Cleaning: Thoroughly clean the FTO substrates by sequential ultrasonication in

detergent, deionized water, acetone, and ethanol for 15 minutes each. Dry the substrates
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with a stream of nitrogen.

e TiO2 Layer Deposition:

o Apply a layer of TiO2 paste onto the conductive side of the FTO glass using the doctor-
blade technique.

o Alternatively, screen-printing can be used for better control over layer thickness.

» Sintering: Sinter the TiO2-coated substrates in a furnace. A typical temperature profile is a
ramp up to 500°C, hold for 30 minutes, and then cool down to room temperature. This
process removes organic binders and ensures good electrical contact between the TiO2
nanoparticles.

e Dye Sensitization:
o Immerse the sintered TiO: films into the D149 dye solution.

o Keep the films in the dye solution for 12-24 hours at room temperature in a dark
environment to ensure complete dye loading.

e Rinsing and Drying: After sensitization, rinse the photoanodes with ethanol or acetonitrile to
remove any non-adsorbed dye molecules. Dry the photoanodes gently with a nitrogen
stream.

Il. Fabrication of a Semi-Transparent Perovskite Top Cell

This protocol outlines the fabrication of a typical semi-transparent perovskite solar cell.
Materials:

e Transparent conductive oxide (TCO) coated glass substrates

o Electron Transport Layer (ETL) precursor solution (e.g., SnOz2)

o Perovskite precursor solution (e.g., a mix of FAI, Pblz, MABr, and PbBrz in DMF/DMSO)
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e Hole Transport Layer (HTL) precursor solution (e.g., Spiro-OMeTAD in chlorobenzene with
additives)

o Transparent top electrode material (e.g., sputtered Indium Tin Oxide - ITO or a thin layer of
gold)

Procedure:
o Substrate Cleaning: Clean the TCO substrates as described in Protocol I.

o ETL Deposition: Deposit the ETL (e.g., SnOz2) onto the TCO substrate via spin-coating,
followed by annealing at the appropriate temperature (e.g., 150°C).

o Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor
solution onto the ETL. An anti-solvent dripping step during spinning is often employed to
induce rapid crystallization and form a uniform film. Anneal the film at around 100-150°C.

e HTL Deposition: Spin-coat the HTL solution onto the perovskite layer.

» Top Electrode Deposition: Deposit a thin, transparent top electrode (e.g., 10-15 nm of Au or
sputtered ITO) via thermal evaporation or sputtering.

lll. Assembly of the Perovskite/D149-DSSC Tandem Cell

This protocol describes the mechanical stacking of the top and bottom cells.
Materials:

» Fabricated semi-transparent perovskite top cell

» Fabricated D149-sensitized TiO2 photoanode (bottom cell)

e Platinum (Pt) counter electrode for the DSSC

o Electrolyte for the DSSC (e.g., I7/Is~ redox couple in an organic solvent)
e Surlyn or other sealant

Procedure:
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» Bottom Cell Assembly: Place the Pt counter electrode on top of the D149-sensitized
photoanode, separated by a thin Surlyn spacer.

o Electrolyte Injection: Inject the DSSC electrolyte into the gap between the electrodes through
pre-drilled holes in the counter electrode.

» Sealing: Seal the holes to prevent electrolyte leakage.

o Tandem Stacking: Mechanically stack the semi-transparent perovskite top cell on top of the
sealed D149-DSSC bottom cell. An optical coupling layer can be used to minimize reflection
losses at the interface.

Visualizations
Energy Level Diagram

The following diagram illustrates the energy level alignment in a hypothetical perovskite/D149-
DSSC tandem solar cell, which is crucial for efficient charge separation and transport.

Caption: Energy level diagram of a perovskite/D149-DSSC tandem solar cell.

Experimental Workflow

The following diagram outlines the major steps in the fabrication of a perovskite/D149-DSSC
tandem solar cell.
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Caption: Workflow for fabricating a perovskite/D149-DSSC tandem solar cell.
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Conclusion

The D149 dye offers significant promise for the development of high-efficiency tandem solar
cells. Its strong absorption in the visible region complements the absorption of wide-bandgap
top cells like perovskites. The protocols outlined in this document provide a foundational
framework for the fabrication and characterization of D149-based tandem solar cells. Further
optimization of the individual sub-cells, the interlayer properties, and the overall device
architecture will be crucial for realizing the full potential of this technology. Researchers are
encouraged to adapt and refine these protocols to suit their specific materials and experimental
setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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